Cas no 2554776-04-2 ((3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride)

• Product Name: (3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride
• CAS No: 2554776-04-2
• MF: C₇H₁₇ClN₂
• MW: 164.68
• MDL: MFCD32862708
• CID: 5088432
• Update Time: 2025-10-24

(3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride

• MDL： MFCD32862708
• Inchi： 1S/C7H16N2.ClH/c1-6-5-9(2)4-3-7(6)8;/h6-7H,3-5,8H2,1-2H3;1H/t6-,7-;/m0./s1
• InChI Key： OOVYWBLOMUBQGY-LEUCUCNGSA-N
• SMILES： C1[C@H](C)[C@@H](N)CCN1C.Cl

Additional information on (3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride

(3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine Dihydrochloride: A Comprehensive Overview

The compound (3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride (CAS No. 2554776-04-2) is a notable chemical entity with significant applications in the pharmaceutical and chemical industries. This compound is a dihydrochloride salt of a piperidine derivative, which belongs to the broader class of cyclic amines. Piperidine derivatives are widely studied due to their potential as intermediates in drug synthesis and their unique chemical properties.

Recent advancements in synthetic chemistry have highlighted the importance of (3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride in the development of bioactive molecules. Researchers have focused on its stereochemistry, which plays a critical role in its pharmacological activity. The (3S, 4S) configuration ensures specific interactions with biological targets, making it a valuable compound in medicinal chemistry.

One of the most intriguing aspects of this compound is its role as an intermediate in the synthesis of complex molecules. For instance, studies have demonstrated its utility in the construction of multi-ring systems and its ability to participate in various coupling reactions. These findings underscore its versatility and importance in modern organic synthesis.

The synthesis of (3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride involves a series of well-defined steps that ensure high stereochemical control. Recent methodologies have emphasized the use of asymmetric induction techniques to achieve the desired enantiomeric excess. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has attracted attention from researchers working on cancer therapy and neurodegenerative diseases.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize (3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride with high precision. These analyses provide insights into its molecular structure and stability under various conditions, which are crucial for its industrial applications.

Looking ahead, ongoing research aims to explore the full potential of this compound in diverse fields. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications that leverage its unique properties. As the understanding of (3S, 4S)-1,3-Dimethyl-piperidin-4-ylamine dihydrochloride continues to grow, it is poised to play an increasingly important role in advancing chemical science and medicine.